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Compound of Interest

Compound Name: tert-Butyl methyl terephthalate

Cat. No.: B3076837

CAS Number: 104141-93-7

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information

tert-Butyl methyl terephthalate is an asymmetrical diester of terephthalic acid, featuring both
a methyl and a tert-butyl ester group. Its unique structure makes it a potentially interesting
building block in organic synthesis and polymer chemistry.
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Property Value Source
CAS Number 104141-93-7 Multiple
Molecular Formula C13H1604 [1][2]
Molecular Weight 236.26 g/mol [1]

4-O-tert-butyl 1-O-methyl
IUPAC Name , [1]
benzene-1,4-dicarboxylate

1,4-Benzenedicarboxylic acid,
1-(1,1-dimethylethyl) 4-methyl

Synonyms [1]
ester; 1-tert-Butyl 4-methyl

benzene-1,4-dicarboxylate

Purity Typically 295% [3]

Storage Refrigerated

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of tert-butyl methyl
terephthalate are not readily available in the public domain. However, based on general
principles of organic chemistry and information regarding the synthesis of similar asymmetrical
esters, a plausible synthetic route can be proposed. One potential starting material is
monomethyl terephthalate (also known as methyl hydrogen terephthalate), which is
commercially available.

Proposed Synthesis Pathway: Esterification of
Monomethyl Terephthalate

This proposed method involves the esterification of the free carboxylic acid group of
monomethyl terephthalate with a tert-butyl group. Due to the steric hindrance of the tert-butyl
group, direct Fischer esterification with tert-butanol is often challenging. A common strategy is
to convert the carboxylic acid to a more reactive species or to use a coupling agent.

Reaction:
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Caption: Proposed synthesis of tert-butyl methyl terephthalate.

Disclaimer: The following protocol is a generalized procedure for the tert-butylation of a
carboxylic acid and has not been specifically reported for the synthesis of tert-butyl methyl
terephthalate. Optimization would be required.

Experimental Protocol (Proposed):

o Preparation of the Reaction Mixture: In a flame-dried, round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon), dissolve monomethyl terephthalate (1 equivalent) in a
suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

« Activation of Carboxylic Acid (if applicable):

o Method A (Coupling Agents): Add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equivalents)
and a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.1 equivalents) to the
solution.

o Method B (Acid Chloride Formation): In a separate flask, treat monomethyl terephthalate
with thionyl chloride (SOCI2) or oxalyl chloride to form the acid chloride. The crude acid
chloride would then be dissolved in an anhydrous solvent.

» Addition of tert-Butanol: To the reaction mixture, add tert-butanol (1.2 equivalents). If using
the acid chloride route, this addition should be done cautiously, possibly in the presence of a
non-nucleophilic base like triethylamine to scavenge the HCI byproduct.
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e Reaction: Stir the reaction mixture at room temperature. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o Work-up and Purification:

o Upon completion, filter the reaction mixture to remove any precipitated byproducts (e.g.,
dicyclohexylurea if DCC was used).

o Wash the filtrate with a mild aqueous acid (e.g., 1M HCI), followed by a mild aqueous base
(e.g., saturated NaHCOs solution), and finally with brine.

o Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgS0Oa), filter, and
concentrate the solvent under reduced pressure.

o The crude product can be purified by column chromatography on silica gel.

Analytical Data

Specific, publicly available spectral data (NMR, IR, Mass Spectrometry) for tert-butyl methyl
terephthalate is limited. Researchers synthesizing this compound would need to perform their
own analytical characterization to confirm its identity and purity.

Applications and Relevance to Drug Development

Currently, there is no readily available information in scientific literature or patent databases to
suggest a direct application of tert-butyl methyl terephthalate in drug development or as a
biologically active molecule. There are no described signaling pathways associated with this
compound.

Its structure, however, suggests potential utility as:

e A monomer or precursor in polymer synthesis: The asymmetrical nature of the molecule
could be used to introduce specific properties into polyesters.

» A chemical intermediate: The tert-butyl ester group can serve as a protecting group for the
carboxylic acid, which can be selectively removed under acidic conditions while the methyl
ester remains intact. This makes it a potentially useful building block in multi-step organic
synthesis.
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Caption: Potential applications of tert-butyl methyl terephthalate.

Conclusion

tert-Butyl methyl terephthalate (CAS 104141-93-7) is a commercially available,
asymmetrically substituted aromatic diester. While detailed experimental protocols and
characterization data are scarce in the public domain, its synthesis can be reasonably
proposed through standard organic chemistry methodologies, likely starting from monomethyl
terephthalate. At present, its primary utility for researchers appears to be as a chemical
intermediate or a specialty monomer, rather than a compound with known biological activity.
Professionals in drug development and organic synthesis may find it valuable as a building
block where selective protection and deprotection of a terephthalate moiety are required.
Further research and publication are needed to fully elucidate its properties and potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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